(3,4-Dimethylphenyl)(4-(6-morpholinopyridazin-3-yl)piperazin-1-yl)methanone
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Description
(3,4-Dimethylphenyl)(4-(6-morpholinopyridazin-3-yl)piperazin-1-yl)methanone, also known as Compound A, is a novel small molecule that has been extensively studied for its potential therapeutic benefits. This compound has shown promising results in various scientific research studies, particularly in the field of neuroscience.
Scientific Research Applications
- This compound exhibits potent anticancer effects. Researchers have investigated its ability to inhibit NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells), which plays a crucial role in cancer cell survival and proliferation .
- The compound has demonstrated antibacterial properties. Researchers have evaluated its effectiveness against various bacterial strains, making it a promising lead for developing new antibacterial agents .
- Investigations suggest that this compound possesses antifungal activity. It could be explored as a potential treatment for fungal infections .
- The compound shows anti-inflammatory properties. It may modulate inflammatory pathways, making it relevant for conditions involving inflammation .
- Researchers have observed immunomodulatory effects associated with this compound. It could be valuable in immune-related diseases or disorders .
Anticancer Properties
Antibacterial Activity
Antifungal Effects
Anti-Inflammatory Potential
Immunomodulation
Retinoid Nuclear Modulation
properties
IUPAC Name |
(3,4-dimethylphenyl)-[4-(6-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O2/c1-16-3-4-18(15-17(16)2)21(27)26-9-7-24(8-10-26)19-5-6-20(23-22-19)25-11-13-28-14-12-25/h3-6,15H,7-14H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVOSCERNDHDEEN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=NN=C(C=C3)N4CCOCC4)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.